Methyl 4-(4-bromobutoxy)benzoate
Cat. No. B2874954
Key on ui cas rn:
124064-22-8
M. Wt: 287.153
InChI Key: YHSVDHUYRUPKRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05663053
Procedure details
A mixture of 1,4 dibromobutane (50 ml), methyl 4-hydroxy-benzoate (15.2 g, 0.1 mole), potassi-m carbonate (40 g) in 2-butanone (500 ml) was refiuxed for 24 hours. The mixture was filtered, solvent removed and the residue was chromatographed on silica gel eluted with chloroform/petrol and recrystallised from pentane to give methyl 4-(4-bromobutyloxy)benzoate (19.26 g).
Identifiers
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REACTION_CXSMILES
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[Br:1][CH2:2][CH2:3][CH2:4][CH2:5]Br.[OH:7][C:8]1[CH:17]=[CH:16][C:11]([C:12]([O:14][CH3:15])=[O:13])=[CH:10][CH:9]=1.C(=O)([O-])[O-]>CC(=O)CC>[Br:1][CH2:2][CH2:3][CH2:4][CH2:5][O:7][C:8]1[CH:9]=[CH:10][C:11]([C:12]([O:14][CH3:15])=[O:13])=[CH:16][CH:17]=1
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Inputs
Step One
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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BrCCCCBr
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Name
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Quantity
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15.2 g
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Type
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reactant
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Smiles
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OC1=CC=C(C(=O)OC)C=C1
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Name
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Quantity
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40 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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CC(CC)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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solvent removed
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was chromatographed on silica gel
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WASH
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Type
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WASH
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Details
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eluted with chloroform/petrol
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallised from pentane
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
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Type
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product
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Smiles
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BrCCCCOC1=CC=C(C(=O)OC)C=C1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 19.26 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
